Cas no 2411323-81-2 (tert-butyl 6-(2E)-4-(dimethylamino)but-2-enamido-1,4-oxazepane-4-carboxylate)

• Product Name: tert-butyl 6-(2E)-4-(dimethylamino)but-2-enamido-1,4-oxazepane-4-carboxylate
• CAS No: 2411323-81-2
• MF: C₁₆H₂₉N₃O₄
• MW: 327.419164419174
• CID: 5358397
• PubChem ID: 146098022
• Update Time: 2025-06-23

tert-butyl 6-(2E)-4-(dimethylamino)but-2-enamido-1,4-oxazepane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z3952174432
• tert-butyl 6-[(2E)-4-(dimethylamino)but-2-enamido]-1,4-oxazepane-4-carboxylate
• Tert-butyl 6-[[(E)-4-(dimethylamino)but-2-enoyl]amino]-1,4-oxazepane-4-carboxylate
• tert-butyl 6-(2E)-4-(dimethylamino)but-2-enamido-1,4-oxazepane-4-carboxylate

• Inchi： 1S/C16H29N3O4/c1-16(2,3)23-15(21)19-9-10-22-12-13(11-19)17-14(20)7-6-8-18(4)5/h6-7,13H,8-12H2,1-5H3,(H,17,20)/b7-6+
• InChI Key： GEVGHXCRYUAFTE-VOTSOKGWSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC(C1)NC(/C=C/CN(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 430
• XLogP3: 0.4
• Topological Polar Surface Area: 71.1

Additional information on tert-butyl 6-(2E)-4-(dimethylamino)but-2-enamido-1,4-oxazepane-4-carboxylate

tert-butyl 6-(2E)-4-(dimethylamino)but-2-enamido-1,4-oxazepane-4-carboxylate: A Comprehensive Overview

The compound with CAS No. 2411323-81-2, known as tert-butyl 6-(2E)-4-(dimethylamino)but-2-enamido-1,4-oxazepane-4-carboxylate, is a complex organic molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a tert-butyl group, an oxazepane ring, and a substituted enamide moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

tert-butyl 6-(2E)-4-(dimethylamino)but-2-enamido-1,4-oxazepane-4-carboxylate exhibits a range of physical and chemical properties that are of interest to researchers. Its molecular weight is approximately 397.5 g/mol, and it exists as a white crystalline solid under standard conditions. The compound is sparingly soluble in water but shows enhanced solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various synthetic procedures and analytical techniques.

Recent studies have focused on the synthesis and characterization of tert-butyl 6-(2E)-4-(dimethylamino)but-2-enamido-1,4-oxazepane-4-carboxylate. Researchers have employed a variety of methodologies to synthesize this compound, including nucleophilic substitution reactions and amide bond formations. The synthesis typically involves the reaction of tert-butyl oxazepane carboxylate with an appropriately substituted enamine or enamide precursor. The use of transition metal catalysts has been shown to enhance the efficiency of these reactions, leading to higher yields and better purity.

The structural features of tert-butyl 6-(2E)-4-(dimethylamino)but-2-enamido-1,4-oxazepane-4-carboxylate contribute to its unique reactivity and biological activity. The oxazepane ring is a six-membered heterocyclic structure that provides rigidity to the molecule and can act as a scaffold for further functionalization. The dimethylamino group introduces electron-donating effects, which can influence the molecule's electronic properties and reactivity. Additionally, the enamide moiety imparts conjugation within the molecule, potentially enhancing its stability and bioavailability.

One of the most promising applications of tert-butyl 6-(2E)-4-(dimethylamino)but-2-enamido-1,4-oaxzepane-carboxydate lies in its potential as a drug candidate. Recent research has explored its ability to modulate various biological targets, including enzymes involved in metabolic pathways and receptors associated with neurological disorders. In particular, studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, making it a candidate for further optimization in drug discovery programs.

The synthesis of tert-butyl 6-(2E)-4-(dimethylamino)butenamide oxazepanecarboxydate has also been optimized for scalability. Researchers have developed efficient protocols that minimize the use of hazardous reagents and reduce waste generation. These advancements are crucial for transitioning from laboratory-scale synthesis to industrial production.

In conclusion, tert-butyl 6-(2E)-4-dimethylaminobutenamide oxazepanecarboxydate is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with recent advances in synthesis and characterization techniques, positions it as a valuable tool in the development of novel materials and therapeutic agents.